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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzonitrile

Cat. No.: B047616 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2,6-
difluorobenzonitrile

Core Chemical Identity and Properties
4-Bromo-2,6-difluorobenzonitrile is a halogenated aromatic nitrile, a class of compounds

often utilized as building blocks in the synthesis of complex organic molecules, particularly in

the pharmaceutical and agrochemical industries.[1] Its specific structure, featuring a bromine

atom and two fluorine atoms on the benzonitrile core, imparts distinct reactivity and

physicochemical properties that are crucial for its application but also inform its hazard profile.

A precise understanding of its fundamental properties is the first step in safe handling. This

data, summarized below, has been compiled from multiple authoritative sources.
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Property Value Source(s)

CAS Number 123843-67-4 [2][3]

Molecular Formula C₇H₂BrF₂N [1][3]

Molecular Weight ~218.00 g/mol [3][4]

Appearance Off-white crystalline solid [2]

Melting Point 78 - 82 °C / 172.4 - 179.6 °F [1][2][5]

IUPAC Name
4-bromo-2,6-

difluorobenzonitrile
[4][5]

Hazard Identification and Risk Assessment: A
Proactive Approach
Understanding the hazards associated with 4-Bromo-2,6-difluorobenzonitrile is not merely a

regulatory formality but the cornerstone of a proactive safety strategy. This compound is

classified as acutely toxic and an irritant, demanding rigorous containment and personal

protection.[4][6] The Globally Harmonized System (GHS) provides a clear picture of its

potential dangers.

GHS Hazard Classification Summary[4][5][6][7]
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
Danger

GHS06 (Skull and

Crossbones)

Acute Toxicity, Dermal

(Category 3/4)

H311: Toxic in contact

with skin / H312:

Harmful in contact

with skin

Danger / Warning GHS06 / GHS07

Acute Toxicity,

Inhalation (Category

3/4)

H331: Toxic if inhaled

/ H332: Harmful if

inhaled

Danger / Warning GHS06 / GHS07

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity (single

exposure)

H335: May cause

respiratory irritation
Warning GHS07

The primary routes of exposure—ingestion, skin contact, and inhalation—are all associated

with significant toxicity.[6] The nitrile functional group (-C≡N) can be metabolized to release

cyanide ions, a mechanism underlying the acute toxicity of many organic nitriles. Therefore,

preventing any form of direct contact or aerosol inhalation is paramount.

Exposure Control and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are the primary defenses against

exposure. The selection of appropriate PPE is not a one-size-fits-all approach; it is dictated by

the specific hazards of the chemical.
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Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of 4-Bromo-2,6-difluorobenzonitrile solid and any

solutions should be performed exclusively within a certified chemical fume hood to mitigate

the risk of inhaling toxic dust or vapors.[2][8]

Ventilation: Ensure the laboratory has adequate general ventilation to prevent the

accumulation of contaminants.[3][8]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE) Protocol
The following protocol outlines the mandatory PPE for handling this compound. The logic is to

create a complete barrier against all potential exposure routes.

Eye/Face Protection Tightly fitting safety goggles
with side-shields (EN 166 / NIOSH approved)

must be

Skin Protection Impervious clothing / Lab coat
Flame-resistant recommended

requires

Respiratory Protection Full-face respirator with appropriate cartridges
(if exposure limits are exceeded or irritation occurs)

required when

Hand Protection Chemical-impermeable gloves (e.g., Nitrile)
Inspected before use

requires

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Logic.
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Safe Handling, Storage, and Disposal Protocols
Adherence to strict protocols for handling and storage is essential for preventing accidents and

ensuring long-term stability of the material.

Step-by-Step Safe Handling Protocol
Pre-Handling Check: Before starting work, confirm the fume hood is operational, all required

PPE is available and in good condition, and the locations of the nearest safety shower and

eyewash station are known.

Containment: Conduct all weighing and transfers of the solid material on a disposable work

surface (e.g., weigh paper or a plastic weigh boat) within the fume hood to contain any spills.

Avoid Dust Generation: Handle the solid gently to prevent the formation of dust.[2][3][8]

Tool Use: Use non-sparking tools for transfers.[8]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[2][8] Do not eat, drink, or smoke in the work area.[6][8]

Decontamination: Decontaminate all surfaces and equipment after use. Dispose of

contaminated disposable items as hazardous waste.

Storage Requirements
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

Environment: Store away from incompatible materials and foodstuff containers.[8][10] Some

sources recommend storing under an inert gas as the material may be hygroscopic.[3]

Location: Store in a locked cabinet or area accessible only to authorized personnel.[2][6]

Disposal Considerations
Disposal of 4-Bromo-2,6-difluorobenzonitrile and its containers must be treated as

hazardous waste.[2]
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Generator's Responsibility: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[2]

Method: Engage a licensed professional waste disposal service. Do not empty into drains or

release into the environment.[2][3]

Emergency Procedures: First Aid and Spill
Response
Rapid and correct response to an emergency can significantly mitigate harm. All personnel

working with this chemical must be trained on these procedures.

First-Aid Measures
Immediate medical attention is required for any significant exposure.[2] Always show the Safety

Data Sheet to the attending medical personnel.[3]
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Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Give oxygen if breathing is difficult.

3. Give artificial respiration if not breathing.
(Do not use mouth-to-mouth).

1. Immediately remove contaminated clothing.
2. Wash off with soap and plenty of water for at least 15 mins.

1. Rinse cautiously with water for at least 15 mins.
2. Remove contact lenses, if present and easy to do.

1. Rinse mouth with water.
2. DO NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Call a Physician or
Poison Control Center Immediately

Click to download full resolution via product page

Caption: Emergency First-Aid Response Workflow.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation.[11][2]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[11][2]

Eye Contact: Rinse eyes immediately and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[2][3] Remove contact lenses if it is safe to do so.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and call a physician or

poison control center immediately.[11][2] Never give anything by mouth to an unconscious

person.[11][3]
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Spill and Accidental Release Protocol
Evacuate: Evacuate personnel to a safe area, keeping people away and upwind of the spill.

[2][8]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.[11]

Protect: Wear full PPE, including respiratory protection, during cleanup.

Clean-up: For a solid spill, sweep up and shovel the material into a suitable, labeled

container for disposal. Avoid creating dust.[2][3]

Report: Report the incident according to institutional protocols.

Fire-Fighting Measures
While not highly flammable, the thermal decomposition of 4-Bromo-2,6-difluorobenzonitrile
can release hazardous and irritating gases and vapors, such as carbon oxides, nitrogen

oxides, hydrogen bromide, and hydrogen fluoride.[2][9]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[11][3]

Protective Actions for Firefighters: Firefighters must wear self-contained breathing apparatus

(SCBA) and full protective gear.[11][2]

Toxicological and Ecological Information
Toxicology: The toxicological properties of this specific compound have not been fully

investigated.[2] However, the GHS classification indicates significant acute toxicity.[4]

Prolonged or repeated exposure may cause allergic reactions in sensitive individuals.[3] It is

not classified as a carcinogen by IARC.[3]

Ecology: Ecotoxicity data is largely unavailable.[11][2] As a precaution, do not allow the

material to be released into the environment or enter drains.[2][3] Its low water solubility

suggests it is not likely to be mobile in the environment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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